
A Technical Guide to Pyridoxal-d3: From
Sourcing to Application

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyridoxal-d3

Cat. No.: B8191556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Pyridoxal-d3, a deuterated analog of

pyridoxal, a form of vitamin B6. This document is intended for researchers, scientists, and

professionals in drug development who utilize stable isotope-labeled compounds in their

studies. It covers supplier information, available certificates of analysis, experimental protocols

for its use as an internal standard, and the metabolic pathway of its non-deuterated

counterpart.

Pyridoxal-d3 Supplier and Certificate of Analysis
Overview
Pyridoxal-d3 is available from several commercial suppliers. The quality and purity of the

compound are critical for its application, particularly in quantitative analytical methods. The

following tables summarize information from various suppliers and the key quantitative data

from a representative Certificate of Analysis.

Table 1: Pyridoxal-d3 Supplier Information
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Supplier Product Name CAS Number
Additional
Information

MedchemExpress Pyridoxal-d3 1173148-04-3 Research use only.

Sigma-Aldrich Pyridoxal-(methyl-d3) Not specified

Isotopic purity ≥98

atom % D, Assay

≥98% (CP).

LGC Standards
Pyridoxal-d3

Hydrochloride
1189921-12-7

Purity >95% (HPLC).

[1]

Clinivex Pyridoxal-d3 HCl Not specified

Manufacturer and

supplier of research

chemicals.[2]

Clearsynth Pyridoxal-d3 1173148-04-3
Accompanied by

Certificate of Analysis.

Simson Pharma

Limited

Pyridoxal D3

Hydrochloride
1173023-49-8

Accompanied by

Certificate of Analysis.

[3]

Table 2: Representative Certificate of Analysis Data for Pyridoxal-d3
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Parameter Specification

Physical and Chemical Properties

Molecular Formula C8H6D3NO3[4]

Molecular Weight 170.18[4]

Appearance White to off-white (Solid)[4]

Analytical Data

Mass Spectrometry (MS) Consistent with structure[4]

Purity (HPLC) 99.15%[4]

Isotopic Enrichment 98.45%[4]

Isotopic Distribution d2=5.95%, d3=94.05%[5]

Experimental Protocol: Quantification of Pyridoxal
Using Pyridoxal-d3 as an Internal Standard by LC-
MS/MS
Pyridoxal-d3 is commonly used as an internal standard in liquid chromatography-tandem

mass spectrometry (LC-MS/MS) methods for the accurate quantification of endogenous

pyridoxal and other vitamin B6 vitamers in biological matrices. The following is a generalized

experimental protocol based on established methods.[6][7][8]

1. Sample Preparation (Protein Precipitation)

To 100 µL of biological sample (e.g., plasma, serum, tissue homogenate), add a known

concentration of Pyridoxal-d3 internal standard solution.

Add 200 µL of a protein precipitating agent, such as trichloroacetic acid (TCA) or acetonitrile.

[7]

Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein

precipitation.
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Centrifuge the mixture at high speed (e.g., 10,000 x g) for 10 minutes to pellet the

precipitated proteins.

Carefully collect the supernatant for LC-MS/MS analysis.

2. Liquid Chromatography (LC)

Column: A C18 reverse-phase column is commonly used for the separation of vitamin B6

vitamers.[7]

Mobile Phase: A gradient elution is typically employed using a combination of an aqueous

solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., methanol or

acetonitrile).

Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

Injection Volume: 5-20 µL of the prepared supernatant is injected onto the column.

3. Tandem Mass Spectrometry (MS/MS)

Ionization: Electrospray ionization (ESI) in positive ion mode is generally used.

Detection: Multiple Reaction Monitoring (MRM) is employed for sensitive and specific

detection. The mass transitions for pyridoxal and pyridoxal-d3 are monitored.

Pyridoxal: The precursor ion (Q1) is the protonated molecule [M+H]+, and a specific

product ion (Q3) is monitored.

Pyridoxal-d3: The precursor ion (Q1) will have a mass shift of +3 m/z compared to

pyridoxal, and a corresponding product ion (Q3) is monitored.

Quantification: The concentration of endogenous pyridoxal in the sample is determined by

calculating the ratio of the peak area of the analyte to the peak area of the deuterated

internal standard and comparing this ratio to a standard curve.

Below is a graphical representation of a typical experimental workflow for the quantification of

pyridoxal using a deuterated internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.researchgate.net/publication/230629061_A_stable_isotope_dilution_LC-ESI-MSMS_method_for_the_quantification_of_pyridoxal-5'-phosphate_in_whole_blood
https://www.benchchem.com/product/b8191556?utm_src=pdf-body
https://www.benchchem.com/product/b8191556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8191556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Analysis

Biological Sample Add Pyridoxal-d3
(Internal Standard)

Protein Precipitation
(e.g., TCA) Centrifugation Collect Supernatant LC Separation

(C18 Column)
MS/MS Detection

(MRM) Quantification

Click to download full resolution via product page

Experimental workflow for pyridoxal quantification.

Vitamin B6 Metabolism: The Salvage Pathway
Pyridoxal is a key component of the vitamin B6 family, which is essential for numerous

metabolic processes. In humans and other animals, the various forms of vitamin B6 obtained

from the diet are interconverted through the salvage pathway to produce the active coenzyme

form, pyridoxal 5'-phosphate (PLP).[9] The following diagram illustrates the key steps in this

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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